1. Home
  2. Product
  3. 4-Hydroxy-3,5-di(methoxy-d3)-benzoic acid
4-Hydroxy-3,5-di(methoxy-d3)-benzoic acid 4-Hydroxy-3,5-di(methoxy-d3)-benzoic acid Syringic-d6 acid is deuterium labelled syringic acid, which is used in biological studies for electron transfer from plant phenolates to carotenoid radical cations with antioxidant interaction entering the Marcus theory inverted region.
One of the isotopic labelled form of syringic acid and could be used in some biological studies.
Brand Name: Vulcanchem
CAS No.: 84759-06-8
VCID: VC0196553
InChI: InChI=1S/C23H21N3O7S/c27-19(28)9-8-17(22(31)32)25-20(29)15-3-1-2-14(10-15)12-24-16-6-4-13(5-7-16)11-18-21(30)26-23(33)34-18/h1-7,10-11,17,24H,8-9,12H2,(H,25,29)(H,27,28)(H,31,32)(H,26,30,33)/b18-11-/t17-/m1/s1
SMILES: C1=CC(=CC(=C1)CNC2=CC=C(C=C2)C=C3C(=O)NC(=O)S3)C(=O)NC(CCC(=O)O)C(=O)O
Molecular Formula: C9H4O5D6
Molecular Weight: 204.21

4-Hydroxy-3,5-di(methoxy-d3)-benzoic acid

CAS No.: 84759-06-8

Cat. No.: VC0196553

Molecular Formula: C9H4O5D6

Molecular Weight: 204.21

Purity: 95% by HPLC; 98% atom D

* For research use only. Not for human or veterinary use.

4-Hydroxy-3,5-di(methoxy-d3)-benzoic acid - 84759-06-8

Specification

Description Syringic-d6 acid is deuterium labelled syringic acid, which is used in biological studies for electron transfer from plant phenolates to carotenoid radical cations with antioxidant interaction entering the Marcus theory inverted region.
One of the isotopic labelled form of syringic acid and could be used in some biological studies.
CAS No. 84759-06-8
Molecular Formula C9H4O5D6
Molecular Weight 204.21
Standard InChI InChI=1S/C23H21N3O7S/c27-19(28)9-8-17(22(31)32)25-20(29)15-3-1-2-14(10-15)12-24-16-6-4-13(5-7-16)11-18-21(30)26-23(33)34-18/h1-7,10-11,17,24H,8-9,12H2,(H,25,29)(H,27,28)(H,31,32)(H,26,30,33)/b18-11-/t17-/m1/s1
Standard InChI Key YITBSJALJWUAQA-LVSMMTLPSA-N
SMILES C1=CC(=CC(=C1)CNC2=CC=C(C=C2)C=C3C(=O)NC(=O)S3)C(=O)NC(CCC(=O)O)C(=O)O
Boiling Point 379.5±42.0 °C at 760 mmHg

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19